
Quantitative Pharmacology & Toxicity of
Gabaculine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Gabaculine

CAS No.: 59556-29-5

Cat. No.: S576118

Get Quote

The following table summarizes the key quantitative findings from a comparative study of GABA-

transaminase inhibitors in mice. The Effective Dose (ED50) is the dose at which 50% of the test subjects

achieved an anticonvulsant effect, and the Lethal Dose (LD50) is the dose that was fatal to 50% of the

subjects [1] [2].

Measure
Value
(mg/kg)

Seizure Model Notes

Anticonvulsant
ED50

35 mg/kg Pentetrazole

(chemoconvulsant)

Gabaculine was efficacious against this

model [1] [2].

Anticonvulsant
ED50

37 mg/kg Maximal Electroshock

(MES)

This dose elevated the

electroconvulsive threshold by 30V [1]
[2].

Lethal Dose
(LD50)

86 mg/kg - Highlights a narrow safety margin [1]
[2].

Critical Toxicity Note: The study concluded that at its anticonvulsant ED50, gabaculine was already toxic

or lethal to the animals. This narrow therapeutic index was a key reason it was deemed unsuitable for

clinical use in humans, though it remains a valuable research tool [1] [3] [2].
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Detailed Experimental Protocols

The data in the table above was generated using standardized in vivo (whole living organism)

pharmacological research methods. Below is a detailed breakdown of the key protocols.

Protocol 1: Determining Anticonvulsant ED50

This methodology is used to quantify a compound's efficacy in preventing seizures.

1. Animal Model: The studies were conducted on mice [1] [2].
2. Drug Administration: Gabaculine was administered via intraperitoneal (i.p.) injection. The

effects were measured at the time of the drug's maximal action [1] [2].
3. Seizure Induction (Challenge): The anticonvulsant effect was tested against standardized seizure

models, including:
Chemoconvulsants: Such as pentetrazole (PTZ) [1] [2].

Electrical Stimulation: Maximal Electroshock (MES) test [1] [2].
4. Data Analysis: The ED50 value was calculated using statistical methods for dose-effect

experiments, such as the moving average interpolation method [1] [4].

The workflow for this established protocol can be visualized as follows:
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Protocol 2: Determining Acute Toxicity (LD50)

This protocol runs in parallel to assess a compound's acute toxicity.

1. Animal Model: Mice [1] [2].

2. Drug Administration: Gabaculine was administered via intraperitoneal (i.p.) injection at a
range of doses [1] [2].

3. Observation Period: Researchers observed the animals for a set period post-injection (e.g., 24-48
hours) to monitor for lethal effects [1].

4. Data Analysis: The LD50 was calculated using the same moving average interpolation method as
for the ED50, allowing for a direct comparison of the effective and lethal doses [1] [4].
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The relationship between the two protocols and their key outcomes is shown below:

Gabaculine
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Narrow Therapeutic Index
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Key Mechanisms & Research Applications

Understanding gabaculine's mechanism and its limitations is crucial for designing sound experiments.

Mechanism of Action: Gabaculine is a natural neurotoxin and a potent, irreversible inhibitor of
GABA-transaminase (GABA-T), the primary enzyme that breaks down GABA. It may also inhibit

GABA reuptake. This action leads to a significant increase in GABA levels in the brain, which is
responsible for its anticonvulsant effect [3].

Research Applications: Due to its toxicity, gabaculine is not used clinically. However, its potent and
irreversible action makes it a useful tool in studies of experimental epilepsy for selectively

elevating brain GABA levels [1] [3].
Synergistic Effects: One study found that the anticonvulsant effects of GABA-T inhibitors like

gabaculine could be enhanced by co-administration with the amino acid glycine, suggesting a
potential method to amplify effects at lower, less toxic doses in a research setting [5].
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anticonvulsant-ed50-toxicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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